Cas no 2227888-17-5 ((2S)-2-(4-chlorothiophen-2-yl)oxirane)

• Product Name: (2S)-2-(4-chlorothiophen-2-yl)oxirane
• CAS No: 2227888-17-5
• MF: C₆H₅ClOS
• MW: 160.621299505234
• CID: 6396233
• PubChem ID: 165868300
• Update Time: 2025-06-25

(2S)-2-(4-chlorothiophen-2-yl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(4-chlorothiophen-2-yl)oxirane
• 2227888-17-5
• EN300-1995102

• Inchi： 1S/C6H5ClOS/c7-4-1-6(9-3-4)5-2-8-5/h1,3,5H,2H2/t5-/m0/s1
• InChI Key： HZARKWXFALBKGX-YFKPBYRVSA-N
• SMILES： ClC1=CSC(=C1)[C@@H]1CO1

Computed Properties

• Exact Mass: 159.9749636g/mol
• Monoisotopic Mass: 159.9749636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 40.8Ų

Additional information on (2S)-2-(4-chlorothiophen-2-yl)oxirane

Comprehensive Overview of (2S)-2-(4-chlorothiophen-2-yl)oxirane (CAS No. 2227888-17-5)

(2S)-2-(4-chlorothiophen-2-yl)oxirane, with the CAS number 2227888-17-5, is a chiral epoxide derivative that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its 4-chlorothiophene moiety and oxirane ring, serves as a versatile intermediate in the development of bioactive molecules. Its unique structural features make it a valuable building block for synthesizing complex molecules with potential applications in drug discovery and material science.

The growing interest in (2S)-2-(4-chlorothiophen-2-yl)oxirane is driven by its role in asymmetric synthesis, a hot topic in modern chemistry. Researchers are increasingly focusing on chiral compounds like this to develop enantioselective catalysts and therapeutics. The 4-chlorothiophene group enhances the compound's reactivity, enabling its use in cross-coupling reactions, which are pivotal in creating advanced materials and pharmaceuticals. This aligns with the current trend of exploring sustainable synthetic routes and green chemistry.

One of the most frequently searched questions related to this compound is: "What are the applications of (2S)-2-(4-chlorothiophen-2-yl)oxirane in drug development?" Studies suggest that its chiral epoxide structure is instrumental in designing protease inhibitors and kinase modulators, which are critical in treating diseases like cancer and viral infections. Additionally, its thiophene-based scaffold is a common motif in agrochemicals, making it relevant to the agricultural sector.

Another trending topic is the computational modeling of such compounds. With the rise of AI-driven drug discovery, researchers are using in silico methods to predict the reactivity and biological activity of (2S)-2-(4-chlorothiophen-2-yl)oxirane. This approach accelerates the identification of potential drug candidates while reducing laboratory costs. The compound's CAS number 2227888-17-5 is often referenced in databases like PubChem and Reaxys, highlighting its importance in cheminformatics.

From an industrial perspective, the demand for high-purity chiral intermediates like this epoxide is rising. Manufacturers are optimizing scalable synthesis methods to meet the needs of pharmaceutical companies. The compound's stability under various conditions makes it suitable for large-scale production, a key factor in its commercial viability. This aligns with the broader industry shift toward cost-effective and efficient chemical processes.

In summary, (2S)-2-(4-chlorothiophen-2-yl)oxirane (CAS No. 2227888-17-5) is a multifaceted compound with significant potential in multiple scientific domains. Its relevance to asymmetric synthesis, drug discovery, and computational chemistry positions it as a key player in advancing research and industrial applications. As the scientific community continues to explore its capabilities, this compound is poised to remain at the forefront of innovation.